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Compound of Interest

Compound Name: Ammoniumyl!

Cat. No.: B1238589

Audience: Researchers, scientists, and drug development professionals.

Introduction: Copper-catalyzed reactions involving ammonium ylides have emerged as
powerful and versatile methods in modern organic synthesis. These reactions provide efficient
pathways for the construction of complex nitrogen-containing molecules, which are prevalent
scaffolds in pharmaceuticals and natural products. The in-situ generation of ammonium ylides
from the reaction of a copper carbene (derived from a diazo compound or an equivalent
precursor) with a tertiary amine is a key feature of this methodology. The subsequent
transformations of the ylide, primarily through sigmatropic rearrangements or C-H
functionalization, enable the stereocontrolled formation of C-C and C-N bonds. This document
provides an overview of key applications, data, and detailed protocols for researchers
interested in leveraging this chemistry.

Core Concepts and Mechanisms

The general catalytic cycle begins with the reaction of a copper(l) or copper(ll) precatalyst with
a diazo compound to form a highly reactive copper carbene intermediate. This intermediate is
then trapped by a tertiary amine to generate a copper-associated ammonium ylide. The ylide
can then undergo various transformations, most notably the[1][2]-sigmatropic rearrangement
(Sommelet-Hauser rearrangement) or the[1][3]-rearrangement (Stevens rearrangement), to
yield the final product and regenerate the copper catalyst.
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1. Add allylic amine, solvent,
and catalyst to a dried flask
under inert atmosphere (N2).

2. Heat the mixture to the
desired temperature (e.g., 110 °C).

Y
3. Prepare a solution of the
diazo compound in the same solvent.

Y

4. Add the diazo solution dropwise
over 1-2 hours using a syringe pump.

Y
(5 Monitor reaction progress by TL )

until starting material is consumed.

Y
CB. Cool to RT, filter through Celite/silica)

and concentrate under vacuum.

Y
(7. Purify the crude product by)

flash column chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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